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Compound of Interest

Compound Name: GSK2188931B

Cat. No.: B1150086 Get Quote

Essential Guidance for Researchers, Scientists, and Drug Development Professionals on the

Safe Disposal of GSK2188931B

Given the absence of a publicly available, specific Safety Data Sheet (SDS) for

GSK2188931B, this document provides a conservative and procedural guide for its proper

disposal. The following instructions are based on general best practices for handling novel

chemical compounds in a research environment. It is imperative to treat GSK2188931B as a

potentially hazardous substance and to consult with your institution's Environmental Health and

Safety (EHS) department for site-specific protocols.

I. Immediate Safety and Handling Considerations
GSK2188931B is identified as a novel and potent soluble epoxide hydrolase (sEH) inhibitor.[1]

[2] While it may be shipped as a non-hazardous chemical at ambient temperatures, its full

toxicological and ecological properties are not well-documented in the public domain.[1]

Therefore, standard laboratory precautions are essential.

Personal Protective Equipment (PPE):
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Item Specification

Gloves Nitrile or other chemically resistant gloves.

Eye Protection Safety glasses with side shields or goggles.

Lab Coat Standard laboratory coat.

Storage:

Condition Temperature Duration

Short-term 0 - 4 °C, dry and dark. Days to weeks.[1]

Long-term -20 °C, dry and dark. Months to years.[1]

II. Step-by-Step Disposal Protocol
This protocol outlines a general workflow for the safe disposal of GSK2188931B.

Waste Identification and Segregation:

Treat all materials contaminated with GSK2188931B as hazardous chemical waste.

This includes:

Unused or expired neat compound.

Solutions containing GSK2188931B.

Contaminated consumables (e.g., pipette tips, vials, gloves, bench paper).

Waste Collection and Containment:

Solid Waste:

Collect contaminated solids in a designated, leak-proof hazardous waste container lined

with a chemically compatible bag.
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Ensure the container is clearly labeled.

Liquid Waste:

Collect liquid waste containing GSK2188931B in a sealable, shatter-resistant container

(e.g., a high-density polyethylene bottle).

Do not mix with other incompatible waste streams.

The container must be appropriately labeled.

Labeling:

All waste containers must be labeled with a "Hazardous Waste" tag.

The label should include:

The full chemical name: N-(4-bromo-2-(trifluoromethoxy)benzyl)-1-(4-methyl-6-

(methylamino)-1,3,5-triazin-2-yl)piperidine-4-carboxamide.[1][2]

The common name: GSK2188931B.[1][2]

An estimate of the concentration and quantity of the waste.

The date of accumulation.

The name of the principal investigator or laboratory contact.

Storage of Waste:

Store waste containers in a designated, secure area, away from general laboratory traffic.

Ensure the storage area is well-ventilated.

Do not accumulate large quantities of waste. Adhere to your institution's limits for

hazardous waste accumulation.

Arranging for Disposal:
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Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Provide them with all necessary information about the waste stream as per the labeling.

Follow their specific instructions for pickup and transportation.

III. Experimental Workflow for Disposal
The following diagram illustrates the logical steps for the proper disposal of GSK2188931B.

Start: GSK2188931B Waste Generated

Identify Waste Type
(Solid or Liquid)

Segregate Waste

Collect in Labeled
Solid Waste Container

Solid

Collect in Labeled
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Liquid
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End: Proper Disposal
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Click to download full resolution via product page

Disposal Workflow for GSK2188931B

Disclaimer: This information is intended as a general guide. Always prioritize the specific

regulations and procedures established by your institution and local authorities for hazardous

waste disposal. The absence of complete hazard data for GSK2188931B necessitates a

cautious approach to its handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

